- Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation, European Journal of Medicinal Chemistry, 2021, 223,
Cas no 942590-05-8 (tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate)
942590-05-8 structure
Product Name:tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate
CAS No:942590-05-8
MF:C12H13BrN2O2
MW:297.147822141647
MDL:MFCD13182500
CID:844631
PubChem ID:57703571
Update Time:2024-10-25
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
- 1H-Benzimidazole-1-carboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
- TERT-BUTYL 5-BROMO-1H-BENZIMIDAZOLE-1-CARBOXYLATE
- tert-butyl 5-bromobenzimidazole-1-carboxylate
- 1,1-Dimethylethyl 5-bromo-1H-benzimidazole-1-carboxylate
- 5-Bromobenzimidazole-1-carboxylic acid tert-butyl ester
- SCHEMBL559567
- DB-344370
- AS-47324
- CS-0096061
- AKOS016013475
- DTXSID60727625
- TERT-BUTYL 5-BROMO-1,3-BENZODIAZOLE-1-CARBOXYLATE
- (1-Boc)-5-bromo-1H-benzo[d]imidazole
- F13258
- 1H-BenziMidazole-1-carboxylicacid,5-broMo-,1,1-diMethylethylester
- PCGSIEGOWZACDD-UHFFFAOYSA-N
- tert-Butyl5-bromo-1H-benzo[d]imidazole-1-carboxylate
- 942590-05-8
- tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate
-
- MDL: MFCD13182500
- Inchi: 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-7-14-9-6-8(13)4-5-10(9)15/h4-7H,1-3H3
- InChI Key: PCGSIEGOWZACDD-UHFFFAOYSA-N
- SMILES: O=C(N1C2C(=CC(=CC=2)Br)N=C1)OC(C)(C)C
Computed Properties
- Exact Mass: 296.01604g/mol
- Monoisotopic Mass: 296.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 379.4±34.0 °C at 760 mmHg
- Flash Point: 183.2±25.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069003192-5g |
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate |
942590-05-8 | 95% | 5g |
$621.09 | 2023-08-31 | |
| Alichem | A069003192-10g |
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate |
942590-05-8 | 95% | 10g |
$914.55 | 2023-08-31 | |
| Alichem | A069003192-25g |
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate |
942590-05-8 | 95% | 25g |
$1420.40 | 2023-08-31 | |
| TRC | T135843-50mg |
tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate |
942590-05-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T135843-100mg |
tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate |
942590-05-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T135843-500mg |
tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate |
942590-05-8 | 500mg |
$ 160.00 | 2022-06-03 | ||
| Apollo Scientific | OR305020-250mg |
tert-Butyl 5-bromo-1H-benzimidazole-1-carboxylate |
942590-05-8 | 97% | 250mg |
£88.00 | 2024-07-20 | |
| Apollo Scientific | OR305020-1g |
tert-Butyl 5-bromo-1H-benzimidazole-1-carboxylate |
942590-05-8 | 97% | 1g |
£151.00 | 2024-07-20 | |
| Chemenu | CM155496-250mg |
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate |
942590-05-8 | 95% | 250mg |
$67 | 2024-07-19 | |
| Chemenu | CM155496-1g |
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate |
942590-05-8 | 95% | 1g |
$134 | 2024-07-19 |
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0.5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt
Reference
- Discovery and SAR exploration of a novel series of imidazo[4,5-b]pyrazin-2-ones as potent and selective mTOR kinase inhibitors, Bioorganic & Medicinal Chemistry Letters, 2011, 21(22), 6793-6799
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, rt
Reference
- Azabenzimidazoles as fatty acid synthase inhibitors and their preparation and use for the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of 3-phenylhydantoins as cannabinoid receptor inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt
Reference
- Preparation of 3-substituted indole derivatives for the treatment of HIV, depression and obesity, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt
Reference
- Preparation of 4-oxoquinolizines as antimicrobials, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 4 h, rt
Reference
- Deazapurines, thienopyrimidines and furopyrimidines as phosphoinositide 3-kinase inhibitors with a zinc binding moiety and their preparation and use in the treatment of diseases, United States, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 4 h, rt
Reference
- Treatment of cancers having k-ras mutations using PI3 kinase and HDAC inhibitors and preparation of bifunctional thienopyrimidine compounds that inhibit both enzymes, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 18 h, 25 °C
Reference
- Heteroaryl compounds, compositions thereof, preparation and methods of treatment therewith, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 16 h, reflux
Reference
- Pyrimidine derivatives that are useful in the treatment of diseases mediated by mTOR and/or PI3K enzyme and their preparation, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 20 h, rt
Reference
- Preparation of substituted (cyclohexylcarbonylamino)thiophenecarboxylic acids as antiviral agents for the treatment of hepatitis C infection, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt
Reference
- "All-Aqueous" Tandem Boc-Deprotection and Alkylation of N-Boc-benzimidazole Derivatives under Visible Light with Alkyl Aryl Diazoacetates: Application to Site-Selective Insertion of Carbenes into the N-H Bond of Purines, Journal of Organic Chemistry, 2023, 88(2), 1036-1048
Production Method 13
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
- Aminomethylation of Aryl Bromides by Nickel-Catalyzed Electrochemical Redox Neutral Cross Coupling, Organic Letters, 2021, 23(24), 9387-9392
Production Method 14
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2 min, rt
1.2 0 °C; 4 h, rt
1.2 0 °C; 4 h, rt
Reference
- The design and synthesis of 5- and 6-isoxazolylbenzimidazoles as selective inhibitors of the BET bromodomains, MedChemComm, 2013, 4(1), 140-144
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Raw materials
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Preparation Products
tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
942590-05-8 (tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate) Related Products
- 863877-81-0(tert-Butyl 5-methyl-1H-benzo[d]imidazole-1-carboxylate)
- 705262-62-0(tert-Butyl 5-iodo-1H-benzo[d]imidazole-1-carboxylate)
- 297756-31-1(tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate)
- 127119-07-7(tert-Butyl 1H-Benzodimidazole-1-carboxylate)
- 72473-85-9(1H-Benzimidazole-1-carboxylicacid, ethyl ester)
- 725237-71-8(tert-Butyl 5-(hydroxymethyl)-1H-benzo[d]imidazole-1-carboxylate)
- 105652-39-9(3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate)
- 1037207-08-1(tert-Butyl 5-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate)
- 139525-24-9(1H-Benzimidazole-1-carboxylic acid, 4-methyl-, 1,1-dimethylethyl ester)
- 1006899-77-9(Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk